Cas no 1207029-71-7 (3-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-1-(4-methoxyphenyl)urea)

• Product name: 3-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-1-(4-methoxyphenyl)urea
• CAS No: 1207029-71-7
• MF: C₂₀H₁₇N₃O₄S
• MW: 395.431683301926
• CID: 6563857

3-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-1-(4-methoxyphenyl)urea Chemical and Physical Properties

Names and Identifiers

• 3-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-1-(4-methoxyphenyl)urea
• 1-[4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl]-3-(4-methoxyphenyl)urea

• Inchi： 1S/C20H17N3O4S/c1-25-14-8-6-13(7-9-14)21-19(24)23-20-22-15(11-28-20)17-10-12-4-3-5-16(26-2)18(12)27-17/h3-11H,1-2H3,(H2,21,22,23,24)
• InChI Key： CNMQHLAJTPZTFJ-UHFFFAOYSA-N
• SMILES： N(C1=NC(C2=CC3=CC=CC(OC)=C3O2)=CS1)C(NC1=CC=C(OC)C=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 3-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-1-(4-methoxyphenyl)urea

Comprehensive Overview of 3-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-1-(4-methoxyphenyl)urea (CAS No. 1207029-71-7)

The compound 3-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-1-(4-methoxyphenyl)urea (CAS No. 1207029-71-7) is a structurally complex organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique benzofuran-thiazole-urea hybrid architecture makes it a promising candidate for various applications, particularly in drug discovery and development. Researchers are increasingly exploring its potential as a kinase inhibitor or receptor modulator, given its ability to interact with biological targets.

In recent years, the scientific community has shown growing interest in heterocyclic compounds like 3-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-1-(4-methoxyphenyl)urea due to their versatile pharmacological properties. This compound's methoxybenzofuran and thiazole moieties contribute to its stability and bioavailability, which are critical factors in modern drug design. Its urea linkage further enhances its binding affinity, making it a subject of study for targeted therapies in oncology and inflammation.

The synthesis of 3-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-1-(4-methoxyphenyl)urea involves multi-step organic reactions, including cyclization and condensation processes. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. These methods ensure that the compound meets the stringent requirements for preclinical and clinical research.

One of the most frequently asked questions about this compound is its potential role in cancer treatment. Preliminary studies suggest that its thiazole-urea framework may inhibit specific protein kinases involved in tumor growth. Additionally, its methoxyphenyl group could enhance its ability to penetrate cell membranes, a crucial feature for drug delivery systems. These properties align with the current focus on precision medicine and personalized therapies.

Another area of interest is the compound's potential application in neurodegenerative diseases. The benzofuran moiety is known for its neuroprotective effects, and researchers are investigating whether 3-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-1-(4-methoxyphenyl)urea could be optimized for treating conditions like Alzheimer's or Parkinson's. This aligns with the broader trend of repurposing existing compounds for new therapeutic uses.

From an industrial perspective, the scalability of synthesizing 3-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-1-(4-methoxyphenyl)urea is a key consideration. Optimizing reaction conditions to improve yield and reduce costs is a priority for manufacturers. The compound's stability under various storage conditions is also being evaluated to ensure its suitability for long-term use in research and development.

Environmental and safety profiles are equally important. While 3-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-1-(4-methoxyphenyl)urea is not classified as hazardous, proper handling protocols are essential to minimize risks. Researchers are encouraged to follow Good Laboratory Practices (GLP) when working with this compound to ensure data reproducibility and safety.

In conclusion, 3-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-1-(4-methoxyphenyl)urea (CAS No. 1207029-71-7) represents a fascinating area of research with broad implications for medicine and biotechnology. Its unique structure and potential applications make it a valuable subject for ongoing and future studies. As the scientific community continues to explore its capabilities, this compound may well become a cornerstone in the development of next-generation therapeutics.